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Compound of Interest

Compound Name: IDO-IN-7

Cat. No.: B8269884

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of IDO-IN-7, a
potent inhibitor of Indoleamine 2,3-dioxygenase 1 (IDO1). These guidelines are intended to
facilitate the effective use of IDO-IN-7 in pre-clinical research and drug development settings.

Product Information

e Product Name: IDO-IN-7

Synonyms: NLG-919 analogue, Navoximod, GDC-0919[1][2]

CAS Number: 1402836-58-1[3]

Molecular Formula: C1sH22N20[3]

Molecular Weight: 282.38 g/mol [3]

Mechanism of Action

IDO-IN-7 is a potent inhibitor of the IDO1 enzyme, which plays a critical role in immune
suppression. IDOL1 is the first and rate-limiting enzyme in the kynurenine pathway of tryptophan
catabolism. By degrading the essential amino acid tryptophan, IDO1 creates an
immunosuppressive microenvironment. IDO-IN-7 directly inhibits IDO1 activity, thereby
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restoring T-cell function and enhancing anti-tumor immune responses. It has a reported ICso of
38 nM and an ECso of 75 nM for IDO1.
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Caption: IDO1 Inhibition by IDO-IN-7.

Solubility Data

IDO-IN-7 exhibits good solubility in common organic solvents such as Dimethyl Sulfoxide
(DMSO) and Ethanol. It is important to note that sonication may be required to achieve
complete dissolution. For in-vitro experiments, using freshly opened, anhydrous DMSO is
recommended as hygroscopic DMSO can negatively impact solubility.
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Concentration

Molar

Solvent Concentration Notes
(mg/mL)
(mM)
Ultrasonic assistance
DMSO 50 mg/mL 177.07 mM )
is recommended.
Sonication is
45 mg/mL 159.36 mM
recommended.
Sonication is
Ethanol 26 mg/mL 92.07 mM
recommended.
Ultrasonic assistance
25 mg/mL 88.53 mM _
is recommended.
Insoluble or slightly
Water <1 mg/mL

soluble

Application Protocols

Preparation of Stock Solutions

For in-vitro studies, it is recommended to prepare concentrated stock solutions of IDO-IN-7 in

either DMSO or ethanol.

Materials:

IDO-IN-7 powder

Anhydrous DMSO or pure Ethanol

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (water bath or probe)

Protocol:
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Weigh the desired amount of IDO-IN-7 powder in a sterile tube.

Add the appropriate volume of DMSO or ethanol to achieve the desired stock concentration
(e.g., 10 mM, 20 mM, or 50 mM).

Vortex the solution vigorously for 1-2 minutes.
If the compound is not fully dissolved, sonicate the solution for 5-10 minutes.

Once completely dissolved, the stock solution can be stored at -20°C or -80°C for long-term
storage. It is advisable to aliquot the stock solution into smaller volumes to avoid repeated
freeze-thaw cycles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8269884+#ido-in-7-solubility-in-dmso-and-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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